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Introduction

Freon-11 (Trichlorofluoromethane, CCIsF) is a chlorofluorocarbon (CFC) that has been widely
used as a refrigerant and aerosol propellant. Due to its significant impact on stratospheric
ozone depletion, its production and use have been regulated under the Montreal Protocol.
Accurate quantification of Freon-11 is crucial for environmental monitoring, assessing
compliance with regulations, and ensuring the purity of alternative refrigerant mixtures. Gas
chromatography (GC) is the primary analytical technique for the separation and quantification
of volatile compounds like Freon-11.[1] This application note provides detailed protocols for the
guantification of Freon-11 using GC coupled with various detectors.

The choice of detector is critical for sensitivity and specificity. Common detectors include the
Thermal Conductivity Detector (TCD), which is robust and suitable for detecting non-
condensable gases, and the Mass Spectrometry Detector (MSD), which offers high specificity
for definitive identification.[1][2] While Flame lonization Detectors (FID) are widely used in GC,
they can be problematic for halogenated compounds like Freon, as combustion can produce
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corrosive acids (HCI, HF) that may damage the detector over time.[3] For trace-level analysis,
an Electron Capture Detector (ECD) can provide excellent sensitivity to halogen-containing
compounds.[2]

Data Presentation: GC Methodologies for Freon-11
Analysis

The following table summarizes key parameters for two common GC methods for Freon-11
quantification.
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Parameter Method 1: GC-TCD Method 2: GC-MS
Freon-11 Freon-11
Analyte i .
(Trichlorofluoromethane) (Trichlorofluoromethane)
100% Dimethylpolysiloxane
Column Rt-QBond or PoraPLOT U[1][4]

Capillary Column[3]

Column Dimensions

30mx0.32 mm ID

30-60 m x 0.25 mm ID[2]

Carrier Gas

Helium or Nitrogen

High-Purity Helium (=99.999%)
[21[3]

Carrier Gas Flow

1.0 - 2.0 mL/min (Constant
Flow)

1.0 mL/min (Constant Flow)[3]

Injection Mode

Gas Sampling Valve (GSV) or
Headspace[1][5]

Manual Headspace or

Autosampler[3]

Injection Volume

0.1 - 0.5 mL (Gas)[3]

0.1 - 0.5 mL (Gas)[3]

Inlet Temperature

100 °C

80 °C[3]

Split Ratio

10:1 to 50:1

140:1[3]

Oven Program

Isothermal at 40 °C[2]

Isothermal at 35 °C, hold for 5
min[3]

Detector

Thermal Conductivity Detector
(TCD)[1]

Mass Spectrometer (MS)[2][3]

Detector Temp.

150 °C

MS Source: 260 °C, Transfer
Line: 280 °CJ[3]

MS Parameters

N/A

El Source, Electron Energy: 70
eV([3]

Quantification

External Standard Method

External or Internal Standard
Method[3]

Experimental Protocols
Protocol 1: Sample Collection and Preparation
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Proper sample preparation is critical for accurate and reproducible results.[6] Freon-11 is
highly volatile, requiring specific collection and handling procedures.

A. Gaseous Samples (e.g., Air, Headspace)

o Collection: Use evacuated, passivated stainless steel canisters or Tedlar bags to collect
gaseous samples.[1][4]

o Sampling: For ambient air, use a calibrated pump to draw a known volume of air into the
collection vessel at a controlled flow rate (e.g., 10-300 mL/min).

o Storage: Analyze samples as quickly as possible. Store in a cool, dark place to minimize
degradation.

¢ Introduction: Connect the Tedlar bag or canister directly to the GC's gas sampling valve
(GSV) inlet for automated injection.[4]

B. Liquid Samples (e.g., Refrigerant Mixtures)

o Sampling as a Gas: Use a heated vaporizer to convert the liquid sample to a gas before
injection. The gas can be collected in a Tedlar bag and injected as described above.[1]

o Direct Liquid Injection: Use a Liquid Sampling Valve (LSV) for direct injection of the liquid
sample.[1] This method requires careful optimization of inlet temperature to ensure rapid and
complete vaporization without analyte degradation.

e Manual Headspace Injection:
1. Place a small, known amount of the liquid sample into a sealed headspace vial.[5]

2. Heat the vial at a controlled temperature (e.g., 60-80°C) to allow volatile components like
Freon-11 to partition into the headspace.[5]

3. Using a gas-tight syringe, withdraw a known volume (e.g., 0.5 mL) of the headspace gas
and inject it into the GC inlet.[3][5]

Protocol 2: GC-MS Analysis and Quantification
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This protocol outlines the analysis using the highly specific GC-MS method.

e Instrument Setup:

[¢]

Install a suitable capillary column (e.g., 100% dimethylpolysiloxane).

[¢]

Set the GC and MS parameters as outlined in Method 2 of the data table above.

[e]

Perform a system leak check to ensure the integrity of all connections.[7]

o

Tune the mass spectrometer according to the manufacturer's specifications.

o Calibration:

o Prepare a series of calibration standards by diluting a certified Freon-11 gas standard to
at least three different concentration levels that bracket the expected sample
concentration.

o Analyze each calibration standard in triplicate to establish a calibration curve by plotting
peak area against concentration.

o The linearity of the curve should be confirmed by a correlation coefficient (r?) of >0.995.

o Sample Analysis:

o Introduce the prepared sample into the GC system using the chosen injection technique
(e.g., headspace, GSV).

o Begin data acquisition. The total run time should be sufficient to allow for the elution of
Freon-11 and any other compounds of interest.

o lIdentify the Freon-11 peak based on its retention time and by comparing its mass
spectrum to a reference library (e.g., NIST).

e Quantification:

o Integrate the peak area of the identified Freon-11 peak in the sample chromatogram.
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o Calculate the concentration of Freon-11 in the sample using the linear regression
equation derived from the calibration curve.[3]

o For improved accuracy, an internal standard can be added to both the samples and
calibration standards.

Visualizations
Workflow for Freon-11 Quantification by GC
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General Workflow for Freon-11 Quantification by GC
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Caption: Workflow for Freon-11 analysis by Gas Chromatography.
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Logical Flow for Detector Selection
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Caption: Logic for selecting an appropriate GC detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gassite.com [gassite.com]

2. refrigerant chromatography - Chromatography Forum [chromforum.org]

3. CN107305201A - A kind of freon gas body detecting method - Google Patents
[patents.google.com]

¢ 4. agilent.com [agilent.com]

¢ 5. iltusa.com [iltusa.com]

¢ 6. organomation.com [organomation.com]

e 7. Leak Checking a GC System [restek.com]

¢ To cite this document: BenchChem. [Application Note: Quantification of Freon-11
(Trichlorofluoromethane) using Gas Chromatography]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1174993/docs#application-note-
guantification-of-freon-11-trichlorofluoromethane-using-gas-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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